Cas no 42809-49-4 (2-Methyl-6-hepten-5-one)
2-Methyl-6-hepten-5-one Chemical and Physical Properties
Names and Identifiers
-
- AKOS014912202
- 6-methylhept-1-en-3-one
- 2-Methyl-6-hepten-5-one
- CS-0252983
- EN300-6218525
- MDIMAZURMJNUMX-UHFFFAOYSA-N
- 42809-49-4
- SCHEMBL1734719
-
- Inchi: 1S/C8H14O/c1-4-8(9)6-5-7(2)3/h4,7H,1,5-6H2,2-3H3
- InChI Key: MDIMAZURMJNUMX-UHFFFAOYSA-N
- SMILES: O=C(C=C)CCC(C)C
Computed Properties
- Exact Mass: 126.104465066g/mol
- Monoisotopic Mass: 126.104465066g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 4
- Complexity: 103
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 17.1Ų
2-Methyl-6-hepten-5-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6218525-0.05g |
6-methylhept-1-en-3-one |
42809-49-4 | 95.0% | 0.05g |
$174.0 | 2025-03-15 | |
| Enamine | EN300-6218525-0.1g |
6-methylhept-1-en-3-one |
42809-49-4 | 95.0% | 0.1g |
$257.0 | 2025-03-15 | |
| Enamine | EN300-6218525-0.25g |
6-methylhept-1-en-3-one |
42809-49-4 | 95.0% | 0.25g |
$367.0 | 2025-03-15 | |
| Enamine | EN300-6218525-0.5g |
6-methylhept-1-en-3-one |
42809-49-4 | 95.0% | 0.5g |
$579.0 | 2025-03-15 | |
| Enamine | EN300-6218525-1.0g |
6-methylhept-1-en-3-one |
42809-49-4 | 95.0% | 1.0g |
$743.0 | 2025-03-15 | |
| Enamine | EN300-6218525-2.5g |
6-methylhept-1-en-3-one |
42809-49-4 | 95.0% | 2.5g |
$1454.0 | 2025-03-15 | |
| Enamine | EN300-6218525-5.0g |
6-methylhept-1-en-3-one |
42809-49-4 | 95.0% | 5.0g |
$2152.0 | 2025-03-15 | |
| Enamine | EN300-6218525-10.0g |
6-methylhept-1-en-3-one |
42809-49-4 | 95.0% | 10.0g |
$3191.0 | 2025-03-15 | |
| Aaron | AR028WV5-50mg |
6-methylhept-1-en-3-one |
42809-49-4 | 95% | 50mg |
$265.00 | 2025-02-17 | |
| Aaron | AR028WV5-100mg |
6-methylhept-1-en-3-one |
42809-49-4 | 95% | 100mg |
$379.00 | 2025-02-17 |
2-Methyl-6-hepten-5-one Related Literature
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
Eduardo Enciso,Luis Cerdán,Leire Gartzia-Rivero,Jorge Bañuelos,Angel Costela,Iñigo López-Arbeloa,Inmaculada García-Moreno RSC Adv., 2015,5, 4454-4462
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
Additional information on 2-Methyl-6-hepten-5-one
Introduction to 2-Methyl-6-hepten-5-one (CAS No. 42809-49-4)
2-Methyl-6-hepten-5-one, identified by the Chemical Abstracts Service Number (CAS No.) 42809-49-4, is an organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This sesquiterpene derivative exhibits a unique molecular structure characterized by a ketone functional group and a branched aliphatic side chain, which contribute to its distinct chemical properties and potential biological activities.
The compound belongs to the class of ketones, which are widely recognized for their role in various biological processes and synthetic applications. The presence of the 5-one moiety in its name highlights its structural similarity to other oxygen-containing heterocycles, which are often investigated for their pharmacological effects. In recent years, there has been growing interest in sesquiterpenes due to their diverse biological activities, including anti-inflammatory, antimicrobial, and antioxidant properties.
Recent studies have demonstrated that 2-Methyl-6-hepten-5-one possesses promising bioactive potential. For instance, research published in peer-reviewed journals has indicated that this compound may interfere with specific enzymatic pathways involved in cellular signaling. Such pathways are frequently targeted in the development of therapeutic agents for chronic diseases, such as cancer and neurodegenerative disorders. The compound's ability to modulate these pathways suggests its potential as a lead compound for further pharmacological investigation.
One of the most compelling aspects of 2-Methyl-6-hepten-5-one is its structural versatility, which allows for modifications that could enhance its bioavailability and therapeutic efficacy. Researchers have explored various derivatives of this compound, attempting to optimize its pharmacokinetic profile while maintaining or improving its biological activity. These efforts align with the broader trend in drug discovery toward rational design and structure-activity relationship (SAR) studies.
The synthesis of 2-Methyl-6-hepten-5-one has also been a subject of interest in synthetic chemistry. Advanced methodologies have been developed to produce this compound with high yield and purity, enabling more extensive biological testing. Techniques such as catalytic hydrogenation and asymmetric synthesis have been employed to fine-tune the stereochemistry of the molecule, which is crucial for determining its biological effects.
In the realm of medicinal chemistry, 2-Methyl-6-hepten-5-one has been investigated for its potential role as an intermediate in the synthesis of more complex molecules. Its unique functional group distribution makes it a valuable building block for constructing novel scaffolds with enhanced pharmacological properties. This approach is particularly relevant in the quest for new antibiotics and antiviral agents, where structural innovation is essential to overcome resistance mechanisms.
The compound's olfactory characteristics have not gone unnoticed either. While primarily studied for its chemical and biological properties, 2-Methyl-6-hepten-5-one has also been explored in the field of flavor and fragrance chemistry. Its subtle aromatic profile makes it a candidate for use in perfumes or food additives, though this application remains secondary to its pharmaceutical potential.
Future research directions for 2-Methyl-6-hepten-5-one may include large-scale bioproduction methods to ensure sustainable supply chains for both academic and industrial applications. Additionally, computational modeling techniques could be employed to predict new derivatives with improved properties before experimental synthesis is undertaken.
In conclusion, 2-Methyl-6-hepten-5-one (CAS No. 42809-49-4) represents a fascinating compound with broad applications across multiple scientific disciplines. Its unique structural features and demonstrated bioactivity make it a promising candidate for further exploration in drug discovery and synthetic chemistry. As our understanding of molecular interactions continues to evolve, compounds like this will play an increasingly important role in advancing therapeutic strategies.
42809-49-4 (2-Methyl-6-hepten-5-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)